molecular formula C10H9BrO3 B6173259 7-bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid CAS No. 2648966-36-1

7-bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid

Cat. No. B6173259
CAS RN: 2648966-36-1
M. Wt: 257.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “7-bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid” is a type of benzopyran derivative . It is also known as 7-bromo-1H-isochromen-4 (3H)-one . The compound has a molecular weight of 227.06 .


Molecular Structure Analysis

The molecular structure of “7-bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid” consists of a benzopyran ring with a bromine atom at the 7th position and a carboxylic acid group at the 1st position . The InChI code for this compound is 1S/C9H7BrO2/c10-7-1-2-8-6 (3-7)4-12-5-9 (8)11/h1-3H,4-5H2 .


Physical And Chemical Properties Analysis

The compound “7-bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid” is a powder . The storage temperature is recommended to be at room temperature .

Safety and Hazards

The compound “7-bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid” is classified under the GHS07 category . The hazard statements include H302, H315, H319, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .

Future Directions

The future directions for “7-bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid” could involve further exploration of its synthesis methods, chemical reactions, and biological activities. Given the wide range of biological activities exhibited by benzopyran derivatives, this compound could potentially be used in the development of new therapeutic agents .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 7-bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include bromination, cyclization, and carboxylation.", "Starting Materials": [ "2-hydroxybenzaldehyde", "ethyl acetoacetate", "bromine", "sodium hydroxide", "sulfuric acid", "sodium carbonate", "methanol", "water" ], "Reaction": [ "Step 1: Bromination of 2-hydroxybenzaldehyde with bromine in the presence of sulfuric acid to form 2-bromo-2-hydroxybenzaldehyde", "Step 2: Cyclization of 2-bromo-2-hydroxybenzaldehyde with ethyl acetoacetate in the presence of sodium hydroxide to form 7-bromo-3,4-dihydro-2H-1-benzopyran-2-one", "Step 3: Hydrolysis of 7-bromo-3,4-dihydro-2H-1-benzopyran-2-one with sodium hydroxide to form 7-bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid", "Step 4: Carboxylation of 7-bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid with carbon dioxide in the presence of sodium carbonate and methanol to form the final product" ] }

CAS RN

2648966-36-1

Product Name

7-bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid

Molecular Formula

C10H9BrO3

Molecular Weight

257.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.